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Compound of Interest |

(R)-(+)-8-Hydroxy-DPAT
Compound Name:

hydrobromide
CAS No.: 78095-19-9
Cat. No.: B1662578

Get Quote

\ J

As a Senior Application Scientist, | frequently consult with research teams on the safe handling
and operational logistics of potent neuropharmacological agents. (R)-(+)-8-Hydroxy-DPAT
hydrobromide is a gold-standard, highly selective 5-HT1A receptor agonist used extensively in
neurodevelopmental and psychiatric drug discovery[1]. However, its potent biological activity
and chemical nature dictate rigorous operational, containment, and disposal protocols.

This guide synthesizes the physicochemical properties, mechanistic rationale, and field-proven
methodologies to ensure your laboratory maintains the highest safety and compliance
standards when handling and disposing of this compound.

Physicochemical Profile and Hazard Rationale

Understanding the physicochemical properties of (R)-(+)-8-OH-DPAT hydrobromide is the first
step in designing a self-validating safety system. The compound is a hydrobromide salt, which
enhances its stability but also dictates specific solubility profiles and combustion hazards|[2].

Table 1: Quantitative Data & Hazard Summary
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Property | Hazard

Specification

Operational Implication

Verify exact enantiomer for

CAS Number 78095-19-9 (R-enantiomer) )
regulatory logging[2].
_ Required for precise molarity
Molecular Weight 328.29 g/mol )
calculations.
- Water: ~3.28 mg/mL; DMSO: Use DMSO for high-
Solubility

~16.41 mg/mL

concentration stock solutions.

GHS Hazard H302

Harmful if swallowed

Mandates strict prohibition of

eating/drinking in the lab[2].

GHS Hazard H315/H319

Causes skin/serious eye

irritation

Requires impermeable gloves

and chemical safety

goggles[2].

GHS Hazard H335

May cause respiratory irritation

All powder handling must

occur in a fume hood[2].

Mechanistic Insight: Why Containment Matters

(R)-(+)-8-OH-DPAT binds with almost 1000-fold selectivity to the 5-HT1A receptor[1]. Because
it is a potent neuroactive compound, accidental exposure (via inhalation of aerosolized dust or

dermal absorption) can trigger unintended systemic serotonergic effects. Activation of the Gi/o-

coupled 5-HT1A receptor inhibits adenylyl cyclase and opens G-protein-coupled inwardly-

rectifying potassium (GIRK) channels, leading to rapid cellular hyperpolarization.
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(R)-(+)-8-OH-DPAT mediated 5-HT1A signaling pathway and cellular hyperpolarization.
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Step-by-Step Methodologies for Handling and
Disposal

Protocol A: Routine Handling and Stock Solution
Preparation

Causality: The hydrobromide salt is hygroscopic and prone to degradation if exposed to
moisture. Furthermore, its moderate aqueous solubility (10 mM with gentle warming) compared
to its high DMSO solubility (50 mM) dictates our solvent choice for concentrated assays.

e Environmental Control: Conduct all weighing inside a certified chemical fume hood or a
Class Il Biological Safety Cabinet (BSC) to prevent the inhalation of micro-dust particles[3].

o PPE Donning: Wear a laboratory coat, chemical-resistant gloves (nitrile, minimum 0.11 mm
thickness), and safety goggles with side shields[2].

o Reconstitution: Dissolve the powder in anhydrous DMSO to create a concentrated stock
(e.g., 25 mM).

o Storage: Aliquot the stock solution into amber, tightly sealed vials. Store at -80°C for up to 6
months, or -20°C for 1 month, strictly away from moisture[1].

Protocol B: Spill Response and Decontamination
Workflow

Causality: If a spill occurs, sweeping dry powder can aerosolize the active pharmaceutical
ingredient (API). Wet collection prevents aerosolization, and alcohol scrubbing ensures the
dissolution and removal of any residual compound that water alone might leave behind due to
the compound's limited aqueous solubility[4].
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Workflow for (R)-(+)-8-Hydroxy-DPAT hydrobromide spill containment and disposal.
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Evacuation & Ventilation: Immediately evacuate personnel from the immediate vicinity and

ensure the area is well-ventilated[3].
» Containment: Prevent the chemical from entering drains, water courses, or soil[2].

e Collection (Solid Spill): Do not sweep dry. Cover the powder with a wet cloth or finely-
powdered liquid-binding material (like diatomite) to prevent dust formation[4][5].

o Collection (Liquid Spill): Absorb solutions with universal binders or diatomite[4].

o Decontamination: Scrub all exposed surfaces and equipment with an alcohol-based solvent
(e.g., isopropanol or ethanol), followed by a thorough wash with soapy water[2][4].

o Consolidation: Place all contaminated materials (cloths, binders, gloves) into a clearly
labeled, sealable hazardous waste container.

Protocol C: Final Waste Disposal Procedure

Causality: (R)-(+)-8-OH-DPAT hydrobromide contains nitrogen and bromine atoms. Standard
disposal in municipal waste or drains is strictly prohibited due to environmental toxicity.
Incineration is required, but it must be specialized: burning this compound generates toxic
fumes, including nitrogen oxides (NOx) and hydrogen bromide (HBr) gas[2].

e Segregation: Segregate 8-OH-DPAT waste from incompatible chemicals (e.g., strong
oxidizing agents).

o Licensed Incineration: Transfer the waste to a licensed hazardous waste disposal
contractor[4]. Ensure the contractor utilizes a chemical incinerator equipped with an

afterburner and a wet scrubber. The scrubber is critical as it neutralizes the highly acidic HBr

gas produced during combustion[2].

o Empty Containers: Treat empty vials as hazardous waste, as they contain residual API. Do
not wash and reuse. Dispose of them via the same incineration pathway[4].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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